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Compound of Interest

Compound Name: Triethylammonium iodide

Cat. No.: B8681709 Get Quote

An In-depth Technical Guide to the Chemical Properties of Triethylammonium Iodide

Abstract
Triethylammonium iodide (Et₃NHI) is an ammonium salt consisting of a triethylammonium

cation and an iodide anion. This technical guide provides a comprehensive overview of its

chemical and physical properties, synthesis and purification protocols, and spectroscopic data.

The information is tailored for researchers, scientists, and drug development professionals who

may utilize this compound in various synthetic and experimental contexts. All quantitative data

is summarized for clarity, and detailed experimental procedures are provided.

Chemical and Physical Properties
Triethylammonium iodide is a solid at room temperature. Its properties are dictated by the

ionic interaction between the triethylammonium cation and the iodide anion, as well as the

nature of the triethyl-substituted ammonium group.

Quantitative Data
The following table summarizes the key physical and chemical properties of

triethylammonium iodide.
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Property Value Source(s)

CAS Number 4636-73-1 [1][2][3][4]

Molecular Formula C₆H₁₆IN [2][3]

Molecular Weight 229.10 g/mol [1][2][3][5]

Melting Point 173 °C (decomposes) [1][6]

Boiling Point 90.5 °C at 760 mmHg [1][4][6]

Vapor Pressure 56.1 mmHg at 25°C [1][6]

LogP 2.34630 [6]

Hydrogen Bond Donor Count 1 [6]

Hydrogen Bond Acceptor

Count
1 [6]

Rotatable Bond Count 3 [6]

Exact Mass 229.03275 Da [3][6]

Experimental Protocols
Synthesis
While commercially available, triethylammonium iodide can be synthesized in the laboratory.

The most direct method is the acid-base reaction between triethylamine and hydroiodic acid.

Materials:

Triethylamine (C₆H₁₅N)

Hydroiodic acid (HI)

Anhydrous diethyl ether

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, dissolve

triethylamine in anhydrous diethyl ether.

Slowly add a stoichiometric equivalent of hydroiodic acid dropwise to the stirred solution. The

reaction is exothermic.

Triethylammonium iodide will precipitate out of the solution as a white solid.

Continue stirring in the ice bath for 30 minutes after the addition is complete to ensure the

reaction goes to completion.

Collect the solid product by vacuum filtration.

Wash the collected solid with cold, anhydrous diethyl ether to remove any unreacted starting

materials.

Dry the product under vacuum to yield triethylammonium iodide.

Purification
For applications requiring high purity, triethylammonium iodide can be purified by

recrystallization.[2]

Materials:

Crude triethylammonium iodide

Acetone (pre-cooled to -10 °C)

Hexane (pre-cooled to -10 °C)

Procedure:

Dissolve the crude triethylammonium iodide in a minimal amount of acetone.

Pre-cool the resulting solution to -10 °C.

Induce precipitation by adding more pre-cooled acetone.
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Collect the precipitate by filtration.

For further purification, recrystallize the precipitate twice from a cooled acetone/hexane

mixture at -10 °C.[2]

Dry the purified crystals under vacuum and store them in the dark.[1]

Reactivity and Applications
Triethylammonium iodide serves as a source of both the triethylammonium cation and the

iodide anion, making it useful in various chemical transformations.

Hydrogen Bonding: The N-H bond in the triethylammonium cation is a strong hydrogen bond

donor. Infrared spectroscopy studies have shown that in solution, it can form hydrogen-

bonded complexes with anions and basic solvents.[7][8] This interaction is crucial in its role

in catalysis and as a phase-transfer catalyst.

Catalysis: The related compound, triethylphenylammonium iodide, has been identified as an

effective catalyst for the synthesis of cyclic carbonates from epoxides and CO₂, a process of

significant industrial interest.[9] The proposed mechanism involves the activation of the

epoxide through hydrogen bonding from the triethylammonium moiety, while the iodide ion

acts as a nucleophile.[9]

Spectroscopic Studies: The infrared spectrum of triethylammonium iodide is complex,

particularly in the N-H stretching region, due to extensive hydrogen bonding and Fermi

resonance interactions.[7] These complex spectral features have been studied across a

range of temperatures to understand the dynamics of the hydrogen bonds.[7]

Spectroscopic Data
Infrared (IR) Spectroscopy: The IR spectra of triethylammonium halides, including the iodide,

show complex and extensive absorptions for the N-H stretching vibration.[7] At low

temperatures (10 K), more than 20 distinct absorption peaks can be resolved in this region,

which broaden as the temperature increases.[7] This complexity is attributed to Fermi

resonance interactions involving the N-H stretching fundamental and various combination

and overtone bands, which are intensified by the strong hydrogen bonding present in the

crystal lattice.[7][8]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific NMR data for

triethylammonium iodide is not readily available in the cited literature, data for the parent

triethylammonium cation is known.[10] The proton (¹H) NMR spectrum would be expected to

show characteristic signals for the ethyl groups (a quartet for the -CH₂- protons and a triplet

for the -CH₃ protons) and a signal for the N-H proton, the chemical shift of which would be

sensitive to solvent and concentration.

Mandatory Visualizations
Purification Workflow for Triethylammonium Iodide
The following diagram illustrates the logical workflow for the purification of triethylammonium
iodide via recrystallization.
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Caption: Purification workflow for triethylammonium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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